3-(1,3-benzothiazol-2-yl)-N-[1-(2-pyrimidinyl)-3-piperidinyl]propanamide

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-N-(1-pyrimidin-2-ylpiperidin-3-yl)propanamide
• InChI: InChI=1S/C19H21N5OS/c25-17(8-9-18-23-15-6-1-2-7-16(15)26-18)22-14-5-3-12-24(13-14)19-20-10-4-11-21-19/h1-2,4,6-7,10-11,14H,3,5,8-9,12-13H2,(H,22,25)
• InChI Key: ICWFWKDWXGCDEW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CC=N2)NC(=O)CCC3=NC4=CC=CC=C4S3
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol

Description

3-(1,3-benzothiazol-2-yl)-N-[1-(2-pyrimidinyl)-3-piperidinyl]propanamide, commonly known as BPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BPTP is a small molecule that can selectively target certain proteins and enzymes in the body, making it a valuable tool for studying various biological processes.

Mechanism of Action

BPTP works by binding to specific proteins and enzymes in the body, altering their function and activity. The exact mechanism of action of BPTP is still being studied, but it is believed to involve the disruption of protein-protein interactions and the inhibition of enzymatic activity.
Biochemical and Physiological Effects
BPTP has been shown to have a range of biochemical and physiological effects in the body. These include the modulation of cellular signaling pathways, the inhibition of enzyme activity, and the disruption of protein-protein interactions. BPTP has also been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug discovery.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPTP is its selectivity for specific proteins and enzymes, allowing researchers to study the effects of these targets in isolation. BPTP is also relatively easy to synthesize and can be produced in high yields and purity. However, one limitation of BPTP is its potential toxicity, which can limit its use in certain experiments. Additionally, the high cost of BPTP can be a barrier to its widespread use in scientific research.

Future Directions

There are many potential future directions for the use of BPTP in scientific research. One area of interest is in the development of new drugs that target specific proteins or enzymes involved in disease processes. BPTP could also be used in the development of new diagnostic tools for detecting and monitoring disease. Additionally, BPTP could be used in the study of complex cellular processes, such as protein folding and misfolding, which are critical for many diseases.
Conclusion
BPTP is a valuable tool for scientific research, with a range of potential applications in drug discovery, protein engineering, and molecular biology. While there are some limitations to its use, the selective targeting of specific proteins and enzymes makes BPTP a promising candidate for future research and development.

Scientific Research Applications

BPTP has been used in a wide range of scientific research applications, including drug discovery, protein engineering, and molecular biology. One of the key applications of BPTP is in the study of protein-protein interactions, which are critical for many biological processes. BPTP can selectively target specific proteins and disrupt their interactions, allowing researchers to study the effects of these interactions on cellular function.